Cas no 51245-21-7 (2,5-Piperazinedione,3-(phenylmethylene)-6-(3-phenyl-2-propen-1-ylidene)-)

• Product Name: 2,5-Piperazinedione,3-(phenylmethylene)-6-(3-phenyl-2-propen-1-ylidene)-
• CAS No: 51245-21-7
• MF: C₂₀H₁₆N₂O₂
• MW: 316.353244781494
• CID: 379233
• PubChem ID: 6385293
• Update Time: 2025-04-19

2,5-Piperazinedione,3-(phenylmethylene)-6-(3-phenyl-2-propen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• (3E,6E)-3-benzylidene-6-[(E)-3-phenylprop-2-enylidene]piperazine-2,5-dione
• 2,5-Piperazinedione,3-(phenylmethylene)-6-(3-phenyl-2-propen-1-ylidene)-
• 51245-21-7
• NSC-301755
• NSC301755
• DTXSID20423010

• Inchi： 1S/C20H16N2O2/c23-19-17(13-7-12-15-8-3-1-4-9-15)21-20(24)18(22-19)14-16-10-5-2-6-11-16/h1-14H,(H,21,24)(H,22,23)/b12-7+,17-13+,18-14+
• InChI Key： YLTIVBKUHJPOTM-PNXLBVPSSA-N
• SMILES： O=C1/C(=C\C2C=CC=CC=2)/NC(/C(=C\C=C\C2C=CC=CC=2)/N1)=O

Computed Properties

• Exact Mass: 316.12128
• Monoisotopic Mass: 316.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2